![molecular formula C15H14FNO4S B2877319 N-(4-fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine CAS No. 333456-97-6](/img/structure/B2877319.png)
N-(4-fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine
Description
N-(4-fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine, also known as FG-4592, is a hypoxia-inducible factor prolyl hydroxylase inhibitor. This compound has gained a lot of attention in the scientific community due to its potential therapeutic applications in the treatment of anemia, chronic kidney disease, and cancer.
Scientific Research Applications
Analytical Chemistry Applications
A fluorosurfactant, the anionic N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]glycine potassium salt (FC-129), was investigated for potential applications in micellar electrokinetic capillary chromatography (MEKC). This study suggests potential utility in analytical chemistry, particularly in enhancing the efficiency and selectivity of MEKC systems, which could be indirectly related to compounds like N-(4-fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine through their structural or functional similarities in surfactant roles (R. de Ridder et al., 2001).
Polymer Electrolytes in Energy Storage
Guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes were synthesized via an activated fluorophenyl-amine reaction, which is closely related to the chemical manipulation of fluorophenyl groups. This process allows for precise control over the cation functionality without deleterious side effects, indicating its potential application in energy storage and conversion devices (D. Kim et al., 2011).
Neurotransmitter Analysis
4-Fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F), a fluorogenic labeling reagent, was characterized for high-speed, online microdialysis-capillary electrophoresis (MD-CE) assays for amino acid neurotransmitters. The relevance of this research highlights the importance of fluorinated compounds in enhancing analytical methods for neurotransmitter analysis (C. Klinker & M. Bowser, 2007).
NMDA Receptor Antagonists
Research identified sulfonamide derivative series as novel NMDA receptor antagonists, exemplified by compounds selective for NR2A- over NR2B-containing receptors. The study indicates the therapeutic potential of fluorophenyl-containing compounds in neurological conditions (E. Bettini et al., 2010).
properties
IUPAC Name |
2-(4-fluoro-N-(4-methylphenyl)sulfonylanilino)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO4S/c1-11-2-8-14(9-3-11)22(20,21)17(10-15(18)19)13-6-4-12(16)5-7-13/h2-9H,10H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJIDBRPPICAPET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(2-methylphenyl)acetamide](/img/structure/B2877239.png)
![N-{4-[(4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidin-1-yl)sulfonyl]-3-methylphenyl}acetamide](/img/structure/B2877242.png)
![3-(4-chlorophenyl)-1-[(2-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione](/img/structure/B2877244.png)
![[1-(4-amino-1,2,5-oxadiazol-3-yl)-1H-1,2,3-triazol-5-yl]methyl thiocyanate](/img/structure/B2877258.png)
![N-[2-(4-Pyridin-2-ylpiperazin-1-yl)sulfonylethyl]prop-2-enamide](/img/structure/B2877259.png)